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For Researchers, Scientists, and Drug Development Professionals

The octahydrocyclopenta[c]pyrrole scaffold is a versatile bicyclic amine that has emerged as a
privileged structure in medicinal chemistry. Its rigid, three-dimensional framework allows for the
precise spatial orientation of substituents, making it an attractive core for the design of potent
and selective ligands for a variety of biological targets. This document provides a detailed
overview of the application of this scaffold in the design of antiviral, metabolic, and
ophthalmologic drugs, complete with quantitative data, experimental protocols, and pathway
diagrams.

Antiviral Agents: Telaprevir for Hepatitis C

The octahydrocyclopenta]c]pyrrole scaffold is a key structural component of Telaprevir, a potent
inhibitor of the Hepatitis C Virus (HCV) NS3/4A serine protease. This enzyme is crucial for viral
replication, and its inhibition effectively halts the viral life cycle.

Quantitative Data: Biological Activity of Telaprevir
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Compound Target Assay IC50 Reference
) HCV NS3/4A In vitro HCV
Telaprevir o 0.35uM [1]
Protease RNA replication
) HCV NS3/4A Enzyme
Telaprevir o ) 7nM
Protease Inhibition (Ki)

Signaling Pathway: Mechanism of Action of Telaprevir

Telaprevir is a direct-acting antiviral agent that binds to the active site of the HCV NS3/4A
protease. This enzyme is responsible for cleaving the HCV polyprotein into mature viral
proteins. By inhibiting this process, Telaprevir prevents the formation of new viral particles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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